Cas no 351499-10-0 (3-Furanheptanoic acid, tetrahydro-2,4-dioxo-, methyl ester)

• Product Name: 3-Furanheptanoic acid, tetrahydro-2,4-dioxo-, methyl ester
• CAS No: 351499-10-0
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 1468481
• Update Time: 2024-08-24

3-Furanheptanoic acid, tetrahydro-2,4-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furanheptanoic acid, tetrahydro-2,4-dioxo-, methyl ester

• Inchi： 1S/C12H18O5/c1-16-11(14)7-5-3-2-4-6-9-10(13)8-17-12(9)15/h9H,2-8H2,1H3
• InChI Key： HDKCCTPZAKNTRR-UHFFFAOYSA-N
• SMILES： O1CC(=O)C(CCCCCCC(OC)=O)C1=O

Computed Properties

• Exact Mass: 242.11544

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 395.0±27.0 °C(Predicted)
• PSA: 69.67
• pka: 11.74±0.20(Predicted)